3-Tert-butyl-5,6,7,8-tetrahydro-1,6-naphthyridine

• Molecular Formula: C12H18N2
• Molecular Weight: 190.28 g/mol
• IUPAC Name: 3-tert-butyl-5,6,7,8-tetrahydro-1,6-naphthyridine
• InChI: InChI=1S/C12H18N2/c1-12(2,3)10-6-9-7-13-5-4-11(9)14-8-10/h6,8,13H,4-5,7H2,1-3H3
• InChI Key: QLLFSTZBRPHMQD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC2=C(CCNC2)N=C1

Description

3-Tert-butyl-5,6,7,8-tetrahydro-1,6-naphthyridine ( 1211516-23-2) is a chemical scaffold of significant interest in medicinal chemistry and drug discovery. With a molecular formula of C12H18N2 and a molecular weight of 190.28 g/mol, this bicyclic structure serves as a versatile building block for the synthesis of diverse compound libraries . The core 5,6,7,8-tetrahydro-1,6-naphthyridine structure has been effectively exploited in library synthesis using reactions such as urea, amide, and sulfonamide formation, enabling the rapid exploration of chemical space . Notably, screening of libraries based on this scaffold has identified promising lead compounds with antituberculosis activity, highlighting its value in early-stage pharmaceutical research for infectious diseases . This compound is provided for Research Use Only and is intended for use in laboratory research and further manufacturing applications, not for diagnostic or therapeutic human use. Researchers are advised to handle this material according to laboratory safety protocols.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-tert-butyl-5,6,7,8-tetrahydro-1,6-naphthyridine typically involves the cyclization of appropriate precursors under specific conditions. One common method involves the reaction of tert-butylamine with a suitable diketone or diester precursor in the presence of a catalyst . The reaction conditions often include heating and the use of solvents such as ethanol or methanol.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance yield and purity. Additionally, industrial methods may incorporate advanced purification techniques such as chromatography and crystallization to obtain the desired product .

Chemical Reactions Analysis

Types of Reactions

3-Tert-butyl-5,6,7,8-tetrahydro-1,6-naphthyridine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding naphthyridine derivatives.

Reduction: Reduction reactions can convert it to more saturated derivatives.

Substitution: The tert-butyl group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are often used.

Substitution: Reagents like halogens, alkylating agents, and nucleophiles are employed for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield naphthyridine oxides, while reduction can produce more saturated naphthyridine derivatives .

Scientific Research Applications

3-Tert-butyl-5,6,7,8-tetrahydro-1,6-naphthyridine has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound exhibits various biological activities, including antimicrobial and anticancer properties.

Medicine: It is investigated for its potential therapeutic applications, particularly in the treatment of cancer and infectious diseases.

Industry: The compound is used in the development of new materials and as a catalyst in certain chemical reactions.

Mechanism of Action

The mechanism of action of 3-tert-butyl-5,6,7,8-tetrahydro-1,6-naphthyridine involves its interaction with specific molecular targets. In biological systems, it may inhibit certain enzymes or interfere with cellular processes, leading to its observed biological effects . The exact molecular pathways and targets can vary depending on the specific application and context.

Comparison with Similar Compounds

Substituent Position and Electronic Effects

The 3-position substituent significantly influences the compound’s electronic and steric properties. Key comparisons include:

• 3-Nitro Derivative (3-Nitro-5,6,7,8-tetrahydro-1,6-naphthyridine dihydrochloride): The nitro group at position 3 is strongly electron-withdrawing, enhancing electrophilicity and reactivity in substitution reactions. This makes it a key intermediate for synthesizing heterocycles in pharmaceuticals .

• 3-Chloro Derivative (3-Chloro-5,6,7,8-tetrahydro-1,6-naphthyridine hydrochloride) :

  • The chloro group acts as a leaving group, enabling nucleophilic substitution reactions (e.g., Suzuki couplings) to introduce aryl or alkyl moieties .
  • The tert-butyl group lacks such reactivity, instead serving as a stabilizing moiety in drug candidates.

Substituent Size and Steric Effects

• 6-Benzyl-3-methyl-5,6,7,8-tetrahydro-1,6-naphthyridine: The benzyl group at position 6 introduces aromaticity and bulk, while the methyl group at position 3 provides minimal steric hindrance. This compound is synthesized via condensation reactions involving piperidinones and aminoacrolein derivatives .
• 6-Methoxy-7-methyl Derivatives (e.g., 4d and 4e): Methoxy and methyl groups at positions 6 and 7, respectively, enhance hydrophilicity and moderate steric effects. These derivatives are synthesized via organocatalytic aza-Michael reactions with yields up to 83% . The tert-butyl analog’s hydrophobicity may improve membrane permeability but reduce aqueous solubility.

Physicochemical Properties

• Melting Points and Solubility :

  • Methoxy-substituted derivatives (e.g., 4d) exhibit melting points of 64–65°C and moderate solubility in polar solvents .
  • Tert-butyl derivatives are expected to have lower melting points due to reduced crystallinity and higher lipophilicity.

• Spectroscopic Data :

  • The tert-butyl group’s nine equivalent protons would produce a distinctive singlet at ~1.3 ppm in ¹H NMR, similar to methyl groups in analogs like 6-methyl-5,6,7,8-tetrahydro-1,6-naphthyridine (δ 2.4 ppm for CH₃) .

Biological Activity

3-Tert-butyl-5,6,7,8-tetrahydro-1,6-naphthyridine is a nitrogen-containing heterocyclic compound that belongs to the naphthyridine class. This compound has gained attention in medicinal chemistry due to its diverse biological activities, including potential applications in cancer therapy and antimicrobial treatments. This article reviews the biological activity of this compound, synthesizing findings from various studies and providing insights into its mechanisms of action.

• Molecular Formula : C12H18N2
• Molecular Weight : 190.28 g/mol
• IUPAC Name : 3-tert-butyl-5,6,7,8-tetrahydro-1,6-naphthyridine

The biological effects of 3-tert-butyl-5,6,7,8-tetrahydro-1,6-naphthyridine are attributed to its interaction with specific molecular targets. Research indicates that it may act as an enzyme inhibitor or interfere with cellular processes critical for tumor growth and infection control. The compound's ability to inhibit certain pathways suggests it could be effective in treating conditions like cancer and bacterial infections .

Anticancer Properties

Several studies have highlighted the anticancer potential of 3-tert-butyl-5,6,7,8-tetrahydro-1,6-naphthyridine:

• Inhibition of PI3-Kinase : The compound has shown significant inhibitory effects on Class I PI3-kinase enzymes, which are crucial in cancer cell proliferation and survival .
• Cytotoxicity : In vitro studies demonstrated that this compound exhibits cytotoxic effects against various cancer cell lines, suggesting its potential as an antitumor agent .

Antimicrobial Activity

Research indicates that 3-tert-butyl-5,6,7,8-tetrahydro-1,6-naphthyridine possesses antimicrobial properties:

• It has been tested against a range of pathogens and has shown effectiveness in inhibiting bacterial growth .

Case Studies

• Anticancer Activity : A study focused on the compound's effect on melanoma cells revealed a dose-dependent inhibition of cell viability. The mechanism was linked to apoptosis induction through the activation of caspase pathways .
• Antimicrobial Efficacy : Another investigation evaluated the antimicrobial activity against Gram-positive and Gram-negative bacteria. The results indicated that the compound inhibited bacterial growth more effectively than standard antibiotics in some cases .

Comparative Analysis with Related Compounds

To understand the unique properties of 3-tert-butyl-5,6,7,8-tetrahydro-1,6-naphthyridine compared to other naphthyridines and related compounds, a comparative table is provided below:

Compound Name	Anticancer Activity	Antimicrobial Activity	Notes
3-Tert-butyl-5,6,7,8-tetrahydro-1,6-naphthyridine	High	Moderate	Effective against PI3K; induces apoptosis
1-Methyl-4-(5-methylisoxazol-3-yl)-piperazine	Moderate	High	Broad-spectrum antibiotic
2-Aminoquinoline	High	Low	Primarily anticancer; less antimicrobial

Q & A

Basic Research: What are the optimized synthetic routes for 3-Tert-butyl-5,6,7,8-tetrahydro-1,6-naphthyridine, and how do reaction conditions influence yield and purity?

Methodological Answer:
Synthesis typically involves multi-step reactions starting from naphthyridine precursors. Key steps include:

• Cyclization : Formation of the bicyclic core via condensation of aminopyridine derivatives with carbonyl compounds under acidic or basic conditions (e.g., BF₃·Et₂O catalysis) .
• tert-Butyl Group Introduction : Alkylation using tert-butyl halides or tert-butyl alcohol in the presence of acid catalysts (e.g., H₂SO₄) .
• Optimization : Yield and purity depend on solvent choice (polar aprotic solvents like THF improve selectivity), temperature control (reflux vs. room temperature), and catalysts (e.g., anhydrous FeCl₃ enhances chlorination efficiency) .
  Industrial-scale methods may employ continuous flow reactors to improve reproducibility and reduce side reactions .

Basic Research: Which spectroscopic and chromatographic techniques are most effective for characterizing 3-Tert-butyl-5,6,7,8-tetrahydro-1,6-naphthyridine and its intermediates?

Methodological Answer:

• Nuclear Magnetic Resonance (NMR) : ¹H and ¹³C NMR confirm regiochemistry and substituent positions (e.g., tert-butyl protons at δ 1.2–1.4 ppm) .
• Mass Spectrometry (MS) : High-resolution MS (HRMS) verifies molecular weight and fragmentation patterns, critical for identifying synthetic intermediates .
• High-Performance Liquid Chromatography (HPLC) : Reverse-phase HPLC with UV detection (λ = 254 nm) assesses purity (>95% required for biological assays) .
• X-ray Crystallography : Resolves absolute stereochemistry in crystalline derivatives .

Advanced Research: How does the tert-butyl substituent at the 3-position influence the compound’s reactivity and interaction with biological targets compared to other substituents?

Methodological Answer:
The tert-butyl group enhances:

• Lipophilicity : Increases membrane permeability, as shown in logP comparisons with nitro- or chloro-substituted analogs .
• Steric Hindrance : Reduces off-target interactions in enzyme inhibition assays (e.g., lower IC₅₀ values for kinase targets vs. smaller substituents) .
• Metabolic Stability : Resists oxidative degradation in cytochrome P450 assays, unlike electron-withdrawing groups (e.g., NO₂) .
  Comparative studies using isosteric replacements (e.g., trifluoromethyl) reveal trade-offs between binding affinity and solubility .

Advanced Research: What strategies are recommended for resolving contradictions in structure-activity relationship (SAR) data observed in naphthyridine derivatives?

Methodological Answer:

• Orthogonal Assays : Validate target engagement using SPR (surface plasmon resonance) alongside enzymatic assays to distinguish direct binding from indirect effects .
• Computational Docking : Molecular dynamics simulations (e.g., AutoDock Vina) identify key residue interactions obscured by bulkier substituents like tert-butyl .
• Meta-Analysis of Substituent Effects : Use Hammett σ constants to correlate electronic effects with activity trends across derivatives .
• Crystallographic Studies : Resolve ambiguous binding modes (e.g., tert-butyl-induced conformational changes in kinase ATP pockets) .

Methodological: What in vitro assays are suitable for evaluating the anticancer potential of 3-Tert-butyl-5,6,7,8-tetrahydro-1,6-naphthyridine?

Methodological Answer:

• Cell Viability Assays : MTT or resazurin-based assays on cancer cell lines (e.g., HeLa, MCF-7) with IC₅₀ determination .
• Enzyme Inhibition : Measure inhibition of topoisomerase II or DNA polymerase α using gel electrophoresis or fluorescence polarization .
• Apoptosis Markers : Flow cytometry for Annexin V/PI staining to quantify early vs. late apoptosis .
• Synergy Studies : Combine with standard chemotherapeutics (e.g., cisplatin) using Chou-Talalay analysis to calculate combination indices .

Advanced Research: How can computational modeling be applied to predict the binding affinity of 3-Tert-butyl-5,6,7,8-tetrahydro-1,6-naphthyridine with specific protein targets?

Methodological Answer:

• Docking Simulations : Use Schrödinger Suite or GROMACS to model interactions with kinase domains (e.g., EGFR, BRAF). The tert-butyl group often occupies hydrophobic pockets, stabilizing the inactive conformation .
• Free Energy Perturbation (FEP) : Quantify ΔΔG values for substituent modifications (e.g., tert-butyl vs. methyl) to prioritize synthetic targets .
• QSAR Models : Train machine learning algorithms (e.g., random forest) on datasets of naphthyridine bioactivity to predict untested targets .
• ADMET Prediction : SwissADME or ADMETLab estimate bioavailability and toxicity risks, guiding lead optimization .